Cas no 1211520-73-8 (4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine)

4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core substituted with a chloro group at the 4-position and a trifluoromethyl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro group provides a reactive site for further functionalization. This compound is particularly useful in the synthesis of kinase inhibitors and other bioactive molecules targeting various disease pathways. Its high purity and well-defined reactivity profile ensure reliable performance in complex synthetic applications.
4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine structure
1211520-73-8 structure
Product Name:4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine
CAS No:1211520-73-8
MF:C7H3ClF3N3
MW:221.567030191422
MDL:MFCD18254703
CID:4456916
PubChem ID:72207277
Update Time:2025-07-02

4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine
    • 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-(trifluoromethyl)-
    • 4-chloro-5-(trifluoromethyl)-1H-pyrrolo[2,3-d]pyrimidine
    • AKOS025290752
    • SY098394
    • DB-412550
    • CS-0050924
    • AS-34800
    • PB11660
    • MFCD18254703
    • 1211520-73-8
    • SCHEMBL16108927
    • MDL: MFCD18254703
    • Inchi: 1S/C7H3ClF3N3/c8-5-4-3(7(9,10)11)1-12-6(4)14-2-13-5/h1-2H,(H,12,13,14)
    • InChI Key: XTQGBMSLTHSCEX-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)NC=C2C(F)(F)F

Computed Properties

  • Exact Mass: 220.9967593g/mol
  • Monoisotopic Mass: 220.9967593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1211520-73-8 95%+
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TRC
C597428-5mg
4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine
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TRC
C597428-25mg
4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine
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$ 230.00 2022-06-06
abcr
AB338033-100 mg
4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine; .
1211520-73-8
100mg
€451.00 2023-04-26
abcr
AB338033-250 mg
4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine; .
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250mg
€726.40 2023-04-26
abcr
AB338033-500 mg
4-Chloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine; .
1211520-73-8
500MG
€1,242.20 2022-06-10
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